Cas no 1903602-44-7 (1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 1903602-44-7
• MF: C₁₆H₂₃N₅O₄S
• MW: 381.44992184639
• CID: 5750344
• PubChem ID: 92112634
• Update Time: 2025-06-09

1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1903602-44-7
• (4-((1,2-dimethyl-1H-imidazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(3,5-dimethylisoxazol-4-yl)methanone
• 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane
• F6512-5550
• AKOS025374181

• Inchi： 1S/C16H23N5O4S/c1-11-15(12(2)25-18-11)16(22)20-6-5-7-21(9-8-20)26(23,24)14-10-19(4)13(3)17-14/h10H,5-9H2,1-4H3
• InChI Key： DQLNKELSPPUPGL-UHFFFAOYSA-N
• SMILES： S(C1=CN(C)C(C)=N1)(N1CCN(C(C2C(C)=NOC=2C)=O)CCC1)(=O)=O

Computed Properties

• Exact Mass: 381.14707541g/mol
• Monoisotopic Mass: 381.14707541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 110Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane

Comprehensive Analysis of 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 1903602-44-7)

The compound 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane (CAS No. 1903602-44-7) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a 1,4-diazepane core functionalized with 3,5-dimethyl-1,2-oxazole and 1,2-dimethyl-1H-imidazole moieties, positions it as a promising candidate for drug discovery. Researchers are particularly interested in its potential applications as a modulator of enzymatic activity or receptor binding, given its sulfonyl and carbonyl linkages, which are critical for molecular interactions.

In recent years, the demand for novel small-molecule inhibitors and biochemical probes has surged, driven by advancements in precision medicine and targeted therapies. The structural complexity of CAS No. 1903602-44-7 aligns with these trends, as its diazepane scaffold offers conformational flexibility, while the oxazole and imidazole rings contribute to its electronic properties. These features make it a subject of interest for studies involving kinase inhibition, GPCR modulation, and other high-impact therapeutic areas.

From a synthetic chemistry perspective, the preparation of 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane involves multi-step organic transformations, including sulfonylation and amide coupling reactions. The compound's CAS registry number (1903602-44-7) ensures its unambiguous identification in chemical databases, facilitating collaboration and data sharing among researchers. Its physicochemical properties, such as solubility and stability, are also under investigation to optimize its utility in drug formulation.

The growing interest in heterocyclic compounds like this one reflects broader shifts in medicinal chemistry, where researchers prioritize molecules with high selectivity and low toxicity. Online searches for terms such as "diazepane derivatives" and "imidazole sulfonamides" have increased, highlighting the relevance of CAS No. 1903602-44-7 in contemporary research. Additionally, its potential role in neuropharmacology and cancer therapeutics has sparked discussions in academic forums and patent literature.

In summary, 1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)-4-[(1,2-dimethyl-1H-imidazol-4-yl)sulfonyl]-1,4-diazepane represents a compelling case study in modern drug development. Its intricate architecture and functional diversity underscore its value as a research chemical, while its CAS No. 1903602-44-7 serves as a cornerstone for scientific documentation. As the field evolves, this compound may emerge as a key player in addressing unmet medical needs, particularly in the realms of signal transduction and cellular regulation.